Cas no 33575-81-4 (2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole)

• Product Name: 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole
• CAS No: 33575-81-4
• MF: C₉H₅Cl₃N₂O
• MW: 263.507798910141
• MDL: MFCD01886041
• CID: 317007
• PubChem ID: 2763466
• Update Time: 2025-05-26

2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(chloromethyl)-5-(3,4-dichlorophenyl)-
• 2-CHLOROMETHYL-5-(3,4-DICHLOROPHENYL)-1,3,4-OXADIAZOLE
• BDBM600896
• SCHEMBL2640659
• FT-0660712
• NTJXILNOEFQNJR-UHFFFAOYSA-N
• AKOS000134815
• 33575-81-4
• MFCD01886041
• J-506298
• US11634391, Compound 125
• DTXSID20376971
• 12Y-0828
• F74839

• MDL： MFCD01886041
• Inchi： 1S/C9H5Cl3N2O/c10-4-8-13-14-9(15-8)5-1-2-6(11)7(12)3-5/h1-3H,4H2
• InChI Key： NTJXILNOEFQNJR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NN=C(CCl)O1)Cl

Computed Properties

• Exact Mass: 261.94700
• Monoisotopic Mass: 261.946746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: 120-122°
• PSA: 38.92000
• LogP: 3.78220

2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole Security Information

• HazardClass：IRRITANT

Additional information on 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole

Introduction to 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole (CAS No. 33575-81-4)

2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole, with the CAS number 33575-81-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole make it an intriguing candidate for various drug discovery and development projects.

The chemical structure of 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole consists of a 1,3,4-oxadiazole ring substituted with a chloromethyl group and a 3,4-dichlorophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloromethyl group can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a valuable intermediate in synthetic chemistry. The 3,4-dichlorophenyl group adds aromaticity and electronic effects that can influence the compound's interactions with biological targets.

In recent years, 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole has been studied for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Another area of interest is the antimicrobial activity of 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole. A recent study in the European Journal of Medicinal Chemistry reported that this compound and its derivatives showed promising antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The anticancer potential of 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole has also been explored. A study published in the Cancer Letters found that this compound induced apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed against cancer cells suggests that 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole could be a promising candidate for further development as an anticancer agent.

Beyond its direct biological activities, 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole has also been used as a building block in the synthesis of more complex molecules. Its reactivity and structural flexibility make it an attractive starting material for the preparation of novel compounds with diverse biological activities. For example, researchers have utilized this compound to synthesize new derivatives with enhanced potency and selectivity against specific targets.

In conclusion, 2-(Chloromethyl)-5-(3,4-dichlorophenyl)-1,3,4-oxadiazole (CAS No. 33575-81-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field.